molecular formula C12H17NO2 B1338245 1-[(3-Hydroxyphenyl)methyl]piperidin-4-ol CAS No. 90287-66-4

1-[(3-Hydroxyphenyl)methyl]piperidin-4-ol

Cat. No.: B1338245
CAS No.: 90287-66-4
M. Wt: 207.27 g/mol
InChI Key: BHXFSLIKOQTDRU-UHFFFAOYSA-N
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Description

1-[(3-Hydroxyphenyl)methyl]piperidin-4-ol is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

90287-66-4

Molecular Formula

C12H17NO2

Molecular Weight

207.27 g/mol

IUPAC Name

1-[(3-hydroxyphenyl)methyl]piperidin-4-ol

InChI

InChI=1S/C12H17NO2/c14-11-4-6-13(7-5-11)9-10-2-1-3-12(15)8-10/h1-3,8,11,14-15H,4-7,9H2

InChI Key

BHXFSLIKOQTDRU-UHFFFAOYSA-N

SMILES

C1CN(CCC1O)CC2=CC(=CC=C2)O

Canonical SMILES

C1CN(CCC1O)CC2=CC(=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 0.2 mol of 3-hydroxybenzaldehyde in 100 ml of methanol, is added a solution of 0.4 mol of 4-hydroxypiperidine in 80 ml of methanol at about 20° C. To the mixture thus obtained 0.2 mol of sodium borohydride is added portionwise and under stirring, at the temperature of 20°-25° C. within about 90 minutes, then the reaction mixture is stirred 4 hours at room temperature and the solvent is evaporated under reduced pressure to dryness. The residue is taken up with ice and acidified with hydrochloric acid. The acid solution is washed twice with 40 ml of ethyl acetate and concentrated ammonium hydroxide is added thereto up to clearly basic reaction. The product which precipitates is filtered and crystallized from 400 ml of water. The product thus obtained melts at 156°-158° C. Yield: 66.8%.
Quantity
0.2 mol
Type
reactant
Reaction Step One
Quantity
0.4 mol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
0.2 mol
Type
reactant
Reaction Step Two

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